Cas no 627524-81-6 (1,2-Ethanediamine, N-[(1S)-1-cyclohexylethyl]-N'-cyclooctyl-)

• Product Name: 1,2-Ethanediamine, N-[(1S)-1-cyclohexylethyl]-N'-cyclooctyl-
• CAS No: 627524-81-6
• MF: C₁₈H₃₆N₂
• MW: 280.49184513092
• CID: 432732
• PubChem ID: 16076741
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[(1S)-1-cyclohexylethyl]-N'-cyclooctyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(1S)-1-cyclohexylethyl]-N'-cyclooctyl-
• N'-[(1S)-1-cyclohexylethyl]-N-cyclooctyl-ethane-1,2-diamine
• DTXSID90581979
• N~1~-[(1S)-1-Cyclohexylethyl]-N~2~-cyclooctylethane-1,2-diamine
• 627524-81-6

• Inchi： 1S/C18H36N2/c1-16(17-10-6-5-7-11-17)19-14-15-20-18-12-8-3-2-4-9-13-18/h16-20H,2-15H2,1H3/t16-/m0/s1
• InChI Key： DSRRNFVGLMSFJT-INIZCTEOSA-N
• SMILES： N(CCNC1CCCCCCC1)[C@@H](C)C1CCCCC1

Computed Properties

• Exact Mass: 280.28808
• Monoisotopic Mass: 280.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06